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Introduction

The Agilent RapidFire 365 High-throughput Mass Spectrometry System is a sophisticated
platform designed to eliminate bottlenecks in the drug discovery pipeline by providing rapid and
reliable analysis of samples.[1][2] This technology is particularly advantageous for high-
throughput screening (HTS) of large compound libraries, enabling researchers to make faster
decisions in the early stages of drug development. By directly interfacing with a mass
spectrometer, the RapidFire 365 system allows for the label-free analysis of native compounds,
offering a significant advantage over traditional fluorescence- or luminescence-based assays.

[3]
Principle of Operation

The core of the RapidFire 365 system is its ability to perform ultrafast solid-phase extraction
(SPE) to purify samples before injection into the mass spectrometer. This process effectively
removes salts, buffers, detergents, and other contaminants that can interfere with mass
spectrometric analysis.[1][2] The system can handle a 384-well plate in approximately 50
minutes, translating to the analysis of thousands of samples per day.[1][2]

Key Applications in Drug Discovery
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e Primary and Secondary Screening: Rapidly screen large compound libraries to identify initial
hits.

» ADME (Absorption, Distribution, Metabolism, and Excretion) Profiling: Assess the
pharmacokinetic properties of lead compounds early in the discovery process.[3]

o Enzyme and Receptor Assays: Directly measure the activity of enzymes and the binding of
ligands to receptors without the need for labels or surrogate markers.[3]

» Fragment-Based Screening: Efficiently screen fragment libraries to identify small molecules
that bind to a biological target.[3]

Quantitative Data Summary

Parameter Value Reference
Sample Throughput ~8-10 seconds per sample [3]
384-well Plate Analysis Time ~50 minutes [11[2]
] Up to 3,840 (ten 384-well
Samples per 8-hour Shift [1][2]
plates)

Up to 63 plates (24,192

Unattended Operation [1112]
samples)

Injection Volume Variable N/A

Compatible Mass Agilent's entire range of mass 3]

Spectrometers spectrometers

Experimental Protocols

General Workflow for a High-Throughput Screening Campaign

o Assay Plate Preparation: Prepare 384-well assay plates containing the biological target,
substrate, and test compounds. Incubate the plates for the desired time to allow for the
biochemical reaction to occur.
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o Sample Submission: Load the assay plates onto the RapidFire 365 system's integrated
BenchBot sample handler. The system can accommodate up to 63 microplates for
unattended operation.[1][2]

o Method Setup: In the RapidFire software, define the analytical method, including the SPE
cartridge type, wash and elution solvents, and mass spectrometer parameters for detecting
the analyte(s) of interest.

o Data Acquisition: Initiate the run. The system will automatically aspirate a small volume from
each well, perform the SPE cleanup, and inject the purified sample into the mass
spectrometer.

o Data Analysis: The RapidFire Integrator software is used for data review and visualization.[3]
The software automatically integrates the mass spectrometry peaks corresponding to the
analyte(s) and calculates the desired endpoint (e.g., percent inhibition, 1C50).

Detailed Protocol: Enzyme Inhibition Assay
» Reagent Preparation:
o Prepare a stock solution of the enzyme in an appropriate assay buffer.
o Prepare a stock solution of the substrate in the assay buffer.
o Serially dilute the test compounds in a suitable solvent (e.g., DMSO).
o Assay Procedure (in a 384-well plate):
o Add 5 pL of the test compound solution to each well.

o Add 10 pL of the enzyme solution to each well and incubate for 15 minutes at room
temperature.

o Initiate the reaction by adding 10 pL of the substrate solution to each well.
o Incubate the plate for 60 minutes at 37°C.

o Stop the reaction by adding 5 pL of a suitable quenching solution (e.g., 1% formic acid).
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» RapidFire-MS Analysis:
o Transfer the plate to the RapidFire 365 system.

o Set up the analytical method to detect both the substrate and the product of the enzymatic

reaction.
o Initiate the data acquisition run.
o Data Interpretation:

o Calculate the percent inhibition for each compound by comparing the product peak area in
the presence of the compound to the control wells (containing no inhibitor).

o Plot the percent inhibition versus the compound concentration to determine the 1C50

value.

Visualizations
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RapidFire 365 System Workflow

1. Assay Plate
Preparation

2. Sample Loading
(BenchBot)

3. Method Setup
(Software)

4. Data Acquisition
(RapidFire-MS)

5. Data Analysis
(Integrator Software)

Click to download full resolution via product page

Caption: General workflow of the Agilent RapidFire 365 system.
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Caption: Application in the drug discovery pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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